Cas no 26049-70-7 (Thiazole,2-hydrazinyl-4-(4-nitrophenyl)-)

• Product Name: Thiazole,2-hydrazinyl-4-(4-nitrophenyl)-
• CAS No: 26049-70-7
• MF: C₉H₈N₄O₂S
• MW: 236.250419616699
• CID: 265921
• PubChem ID: 4373502
• Update Time: 2025-04-26

Thiazole,2-hydrazinyl-4-(4-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• Thiazole,2-hydrazinyl-4-(4-nitrophenyl)-
• [4-(4-nitrophenyl)-1,3-thiazol-2-yl]hydrazine
• [4-(4-NITRO-PHENYL)-THIAZOL-2-YL]-HYDRAZINE
• DSSTox_CID_706
• BRN 0230245
• CAS-26049-70-7
• Tox21_301760
• 4-(4-nitrophenyl)-2(3H)-thiazolone hydrazone, AldrichCPR
• HYDRAZINO-4-(P-NITROPHENYL)THIAZOLE, 2-
• Q63088222
• DTXCID50706
• CHEMBL82280
• 26049-70-7
• 4-27-00-05963 (Beilstein Handbook Reference)
• RD3ZZ7K97C
• 2-Hydrazinyl-4-(4-nitrophenyl)thiazole
• 2-Hydrazino-4-(p-nitrophenyl)thiazole
• AKOS002682619
• DTXSID3020706
• NS00127288
• (4-(4-NITRO-PHENYL)-THIAZOL-2-YL)-HYDRAZINE
• CCRIS 1059
• THIAZOLE, 2-HYDRAZINYL-4-(4-NITROPHENYL)-
• 2-Hydrazino-4-(p-nitrophenyl) thiazole
• 4-(4-nitrophenyl)-2(3h)-thiazolone hydrazone
• 2-hydrazino-4-(4-nitrophenyl)-1,3-thiazole
• UNII-RD3ZZ7K97C
• NCGC00255113-01
• 2-HYDRAZINYL-4-(4-NITROPHENYL)-1,3-THIAZOLE
• Thiazole, 2-hydrazino-4-(p-nitrophenyl)-
• 2-Hydrazino-4-(4-nitrophenyl)thiazole

• MDL： MFCD01681412
• Inchi： 1S/C9H8N4O2S/c10-12-9-11-8(5-16-9)6-1-3-7(4-2-6)13(14)15/h1-5H,10H2,(H,11,12)
• InChI Key： ZOJPXCPZDSRIKP-UHFFFAOYSA-N
• SMILES： S1C(NN)=NC(=C1)C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 236.03700
• Monoisotopic Mass: 236.037
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 125A^2
• XLogP3: 2

Experimental Properties

• Density: 1.4256 (rough estimate)
• Boiling Point: 465.8°Cat760mmHg
• Flash Point: 235.5°C
• Refractive Index: 1.6440 (estimate)
• PSA: 125.00000
• LogP: 3.30040

Additional information on Thiazole,2-hydrazinyl-4-(4-nitrophenyl)-

Thiazole, 2-hydrazinyl-4-(4-nitrophenyl)- (CAS No. 26049-70-7): An Overview of Its Properties and Applications

Thiazole, 2-hydrazinyl-4-(4-nitrophenyl)- (CAS No. 26049-70-7) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 2-hydrazinyl-4-(4-nitrophenyl)thiazole, is a derivative of thiazole, a heterocyclic compound with a sulfur and a nitrogen atom in its five-membered ring. The presence of the hydrazine and nitro groups imparts unique chemical and biological properties to this molecule, making it an important intermediate in the synthesis of various bioactive compounds.

The chemical structure of 2-hydrazinyl-4-(4-nitrophenyl)thiazole is characterized by a thiazole ring linked to a hydrazine group at the 2-position and a nitro-substituted phenyl group at the 4-position. This arrangement provides the molecule with high reactivity and potential for forming stable complexes with metal ions, which is crucial for its applications in medicinal chemistry.

Recent studies have highlighted the potential of 2-hydrazinyl-4-(4-nitrophenyl)thiazole in various therapeutic areas. One notable application is in the development of antimicrobial agents. The combination of the thiazole ring and the nitro group has been shown to enhance the antimicrobial activity against both Gram-positive and Gram-negative bacteria. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-hydrazinyl-4-(4-nitrophenyl)thiazole exhibit potent activity against multidrug-resistant strains of Staphylococcus aureus and Pseudomonas aeruginosa.

In addition to its antimicrobial properties, 2-hydrazinyl-4-(4-nitrophenyl)thiazole has shown promise in the treatment of cancer. Research conducted at the National Cancer Institute revealed that certain derivatives of this compound can inhibit the growth of cancer cells by interfering with key signaling pathways involved in cell proliferation and survival. Specifically, these derivatives have been found to target proteins such as AKT and MAPK, which are frequently dysregulated in various types of cancer.

The synthetic versatility of 2-hydrazinyl-4-(4-nitrophenyl)thiazole has also made it an attractive starting material for the development of novel drugs. The hydrazine group can undergo various chemical reactions, including condensation with aldehydes or ketones to form hydrazones, which are important intermediates in the synthesis of bioactive molecules. Furthermore, the nitro group can be reduced to an amino group, providing access to a wide range of functionalized thiazoles with diverse biological activities.

In terms of its physical properties, 2-hydrazinyl-4-(4-nitrophenyl)thiazole is a solid at room temperature with a melting point ranging from 185°C to 188°C. It is slightly soluble in water but exhibits good solubility in organic solvents such as ethanol and dimethyl sulfoxide (DMSO). These solubility characteristics make it suitable for use in various chemical reactions and biological assays.

The safety profile of 2-hydrazinyl-4-(4-nitrophenyl)thiazole has been extensively studied. While it is generally considered safe for laboratory use under proper handling conditions, it is important to follow standard safety protocols when working with this compound. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles, as well as ensuring adequate ventilation in the laboratory environment.

In conclusion, Thiazole, 2-hydrazinyl-4-(4-nitrophenyl)- (CAS No. 26049-70-7) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and reactivity make it an invaluable intermediate for the synthesis of bioactive molecules with diverse applications, including antimicrobial agents and anticancer drugs. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the field.